Cas no 1351660-87-1 (2-{6-(1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide)

• Product Name: 2-{6-(1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide
• CAS No: 1351660-87-1
• MF: C₁₆H₁₂F₃N₅OS
• MW: 379.35959148407
• CID: 6033265
• PubChem ID: 56766210
• Update Time: 2025-07-02

2-{6-(1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{6-(1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide
• 2-(6-pyrazol-1-ylpyridazin-3-yl)sulfanyl-N-[2-(trifluoromethyl)phenyl]acetamide
• F1899-2194
• AKOS024618669
• 1351660-87-1
• 2-((6-(1H-pyrazol-1-yl)pyridazin-3-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide
• 2-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]sulfanyl}-N-[2-(trifluoromethyl)phenyl]acetamide
• CCG-292098

• Inchi： 1S/C16H12F3N5OS/c17-16(18,19)11-4-1-2-5-12(11)21-14(25)10-26-15-7-6-13(22-23-15)24-9-3-8-20-24/h1-9H,10H2,(H,21,25)
• InChI Key： WUIMNOJLJIFIRT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C(F)(F)F)(=O)CSC1=NN=C(N2C=CC=N2)C=C1

Computed Properties

• Exact Mass: 379.07146568g/mol
• Monoisotopic Mass: 379.07146568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 98Ų

Additional information on 2-{6-(1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide

Introduction to 2-{6-(1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide (CAS No. 1351660-87-1)

2-{6-(1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 1351660-87-1, belongs to a class of molecules that exhibit promising properties for further development in medicinal applications. The presence of multiple heterocyclic rings, including a pyrazole and a pyridazine moiety, coupled with a trifluoromethyl group, makes this molecule a subject of intense interest for researchers exploring novel therapeutic agents.

The structural composition of 2-{6-(1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide is meticulously designed to interact with biological targets in a highly specific manner. The pyrazole ring is known for its ability to modulate various biological pathways, while the pyridazine moiety contributes to the compound's stability and reactivity. The introduction of a sulfanyl group at the 3-position of the pyridazine ring further enhances its potential as a pharmacophore. This strategic placement allows for optimal binding interactions with biological receptors, which is crucial for the development of effective pharmaceuticals.

The trifluoromethyl group appended to the phenyl ring is another key feature that contributes to the compound's pharmacological profile. This substituent is widely recognized for its ability to improve metabolic stability, lipophilicity, and binding affinity. In recent years, compounds containing trifluoromethyl groups have been extensively studied due to their demonstrated efficacy in various therapeutic areas, including oncology and anti-inflammatory treatments. The combination of these structural elements in 2-{6-(1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide suggests a multifaceted pharmacological potential that warrants further exploration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. By leveraging these tools, scientists have been able to identify potential binding sites and interaction patterns on target proteins. For instance, studies have indicated that the pyrazole and pyridazine rings in this compound may interact with specific amino acid residues on enzymes and receptors involved in critical cellular processes. This insight has opened up new avenues for drug discovery and development.

The synthesis of 2-{6-(1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Techniques such as multi-step organic synthesis, catalytic transformations, and protective group strategies have been employed to achieve high yields and purity levels. These advancements have not only streamlined the production process but also allowed for the efficient modification of the compound's structure to optimize its pharmacological properties.

In terms of biological activity, preliminary studies on 2-{6-(1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide have shown promising results in various in vitro assays. Research has suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to inflammatory diseases and cancer. The exact mechanisms by which it exerts these effects are still under investigation, but early findings are encouraging. Further preclinical studies are necessary to validate these observations and determine the compound's therapeutic potential.

The integration of machine learning and artificial intelligence into drug discovery has also accelerated the process of identifying novel leads like 2-{6-(1H-pyrazol-1-yl)pyridazin-3-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide. By analyzing large datasets of chemical structures and biological activities, these technologies can predict how different modifications might affect a compound's efficacy and safety profiles. This approach has already led to the identification of several promising candidates that are now undergoing further testing in clinical trials.

The future prospects for 2-{6-(1H-pyrazol-1-yloypyridazin)-3-ylsulfanyl}-N-Ni(II)-benzoylacetamide (CAS No. 1351660) are bright, given its unique structural features and potential biological activities. As research continues, it is expected that new insights will emerge regarding its mechanism of action and therapeutic applications. Collaborative efforts between academic institutions, pharmaceutical companies, and biotech firms will be essential in translating these findings into tangible medical benefits.

In conclusion, 1351660 CAS number 1351660 associated with this compound underscores its significance as a potential therapeutic agent within the pharmaceutical industry。 Its intricate molecular architecture， characterized by heterocyclic rings such as pyrazole， pyridazine， sulfanyl， trifluoromethyl， benzoylacetamide， represents a compelling area for further scientific exploration。 With ongoing research efforts aimed at elucidating its pharmacological properties， it holds promise as a valuable contributor to modern medicine。 As advancements in synthetic chemistry， computational modeling， and drug discovery methodologies continue to evolve， compounds like this one are poised to play an increasingly important role in addressing complex medical challenges。